5-(3-methoxy-2-{2-[3-(trifluoromethyl)phenoxy]ethoxy}benzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[3-methoxy-2-[2-[3-(trifluoromethyl)phenoxy]ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16F3NO4S2/c1-26-15-7-2-4-12(10-16-18(25)24-19(29)30-16)17(15)28-9-8-27-14-6-3-5-13(11-14)20(21,22)23/h2-7,10-11H,8-9H2,1H3,(H,24,25,29)/b16-10-
• InChI Key: VYJDAFGCUUXFQG-YBEGLDIGSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCCOC2=CC=CC(=C2)C(F)(F)F)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: COC1=CC=CC(=C1OCCOC2=CC=CC(=C2)C(F)(F)F)/C=C\3/C(=O)NC(=S)S3
• Molecular Formula: C20H16F3NO4S2
• Molecular Weight: 455.5 g/mol

Description

The compound is a thiazolidinone derivative. Thiazolidinones are a class of compounds with a five-membered ring containing nitrogen and sulfur atoms. They are known for their wide range of biological activities and are often used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazolidinone ring, a trifluoromethyl group, and methoxy groups. These functional groups could potentially influence the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the thiazolidinone ring, trifluoromethyl group, and methoxy groups could potentially influence its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as the presence of the thiazolidinone ring, trifluoromethyl group, and methoxy groups could potentially influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is studied. Thiazolidinones are known to have a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and the conditions under which it is handled. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, chemical reactions, mechanism of action, and biological activities. Additionally, studies could be conducted to explore its potential applications in various fields, such as medicinal chemistry.